Cas no 1388031-98-8 (3-Bromo-1H-indole-5-carbonitrile)

3-Bromo-1H-indole-5-carbonitrile is a halogenated indole derivative featuring both bromine and nitrile functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substitution at the 3-position enhances reactivity for cross-coupling reactions, while the electron-withdrawing nitrile group at the 5-position facilitates further functionalization. This compound is particularly valuable in the development of heterocyclic compounds, agrochemicals, and bioactive molecules. Its well-defined structure and high purity ensure consistent performance in Suzuki, Sonogashira, and other palladium-catalyzed reactions. Suitable for research-scale applications, it offers a reliable building block for medicinal chemistry and material science explorations.

3-Bromo-1H-indole-5-carbonitrile structure

1388031-98-8 structure

Product Name:3-Bromo-1H-indole-5-carbonitrile

CAS No:1388031-98-8

MF:C₉H₅BrN₂

MW:221.053400754929

CID:2156959

Update Time:2025-09-28

3-Bromo-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1h-indole-5-carbonitrile
- 1H-Indole-5-carbonitrile, 3-bromo-
- 3-Bromo-1H-indole-5-carbonitrile
- Inchi： 1S/C9H5BrN2/c10-8-5-12-9-2-1-6(4-11)3-7(8)9/h1-3,5,12H
- InChI Key： DLRFWHURXGFVTA-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C=CC(C#N)=CC=21

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 220
Topological Polar Surface Area: 39.6

3-Bromo-1H-indole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM333691-1g	3-Bromo-1H-indole-5-carbonitrile	1388031-98-8	95%+	1g	$282	2023-02-02
Chemenu	CM333691-5g	3-Bromo-1H-indole-5-carbonitrile	1388031-98-8	95%+	5g	$1129	2023-02-02
Chemenu	CM333691-1g	3-Bromo-1H-indole-5-carbonitrile	1388031-98-8	95%+	1g	$2694	2021-08-18
Chemenu	CM333691-5g	3-Bromo-1H-indole-5-carbonitrile	1388031-98-8	95%+	5g	$1590	2021-08-18